Cas no 1806492-65-8 (3-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid)

• Product Name: 3-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid
• CAS No: 1806492-65-8
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 4789494
• Update Time: 2025-06-08

3-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid

• Inchi： 1S/C12H13ClO3/c1-8-2-9(5-11(14)7-13)4-10(3-8)6-12(15)16/h2-4H,5-7H2,1H3,(H,15,16)
• InChI Key： XQRLGBISKPZNIC-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C)C=C(CC(=O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 54.4

Additional information on 3-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid

Comprehensive Overview of 3-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid (CAS No. 1806492-65-8)

3-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid (CAS No. 1806492-65-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a chloro and ketone functional group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of anti-inflammatory and metabolic disorder therapies. Its molecular formula, C₁₂H₁₃ClO₃, highlights its moderate complexity, which allows for diverse derivatization.

In recent years, the demand for high-purity intermediates like 3-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid has surged, driven by advancements in precision medicine and biopharmaceuticals. The compound’s phenylacetic acid backbone is a common motif in many bioactive molecules, which explains its relevance in medicinal chemistry. Users searching for "CAS 1806492-65-8 supplier" or "synthesis of chloro-ketone derivatives" often seek detailed technical data, including solubility, stability, and reactivity profiles. This compound is also frequently discussed in forums focusing on green chemistry, as researchers explore eco-friendly synthesis routes.

The 3-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid is also a subject of interest in computational chemistry studies. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) analyses are conducted to predict its interactions with biological targets. Such studies are crucial for optimizing its use in drug design. Additionally, the compound’s spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in quality control during large-scale production. Laboratories prioritizing HPLC purity standards often reference this compound as a benchmark for analytical method development.

Another trending topic linked to CAS 1806492-65-8 is its role in peptide modification. The chloro-ketone moiety can act as a reactive handle for conjugating peptides, a technique widely used in targeted drug delivery systems. This aligns with the growing focus on personalized therapeutics, where specificity and minimal side effects are paramount. Searches for "phenylacetic acid derivatives in cancer research" or "ketone-based linkers" often lead to discussions involving this compound.

From an industrial perspective, 3-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid is manufactured under stringent GMP conditions to meet regulatory requirements. Its storage and handling protocols emphasize stability, as the ketone group may be sensitive to environmental factors. Suppliers catering to pharmaceutical R&D often provide custom synthesis services, addressing the need for tailored quantities and purities. The compound’s patent landscape is another area of exploration, with several filings highlighting its utility in proprietary formulations.

In summary, 3-(3-Chloro-2-oxopropyl)-5-methylphenylacetic acid (CAS No. 1806492-65-8) is a multifaceted compound bridging organic synthesis, drug development, and material science. Its relevance in cutting-edge research ensures sustained interest, while its adaptable structure promises future innovations. For researchers and industry professionals, understanding its properties and applications is key to unlocking its full potential.